Cas no 2034620-93-2 (2-(2-methoxyethoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)isonicotinamide)

• Product Name: 2-(2-methoxyethoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)isonicotinamide
• CAS No: 2034620-93-2
• MF: C₁₈H₂₀N₆O₃
• MW: 368.389802932739
• CID: 5874703
• PubChem ID: 119100158
• Update Time: 2025-10-18

2-(2-methoxyethoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2034620-93-2
• AKOS026689748
• 2-(2-methoxyethoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)isonicotinamide
• 2-(2-methoxyethoxy)-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}pyridine-4-carboxamide
• F6475-2989
• 2-(2-methoxyethoxy)-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]pyridine-4-carboxamide

• Inchi： 1S/C18H20N6O3/c1-13-3-5-15(6-4-13)24-16(21-22-23-24)12-20-18(25)14-7-8-19-17(11-14)27-10-9-26-2/h3-8,11H,9-10,12H2,1-2H3,(H,20,25)
• InChI Key： SXHXOLVMOOUHSO-UHFFFAOYSA-N
• SMILES： O(CCOC)C1C=C(C=CN=1)C(NCC1=NN=NN1C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 368.15968852g/mol
• Monoisotopic Mass: 368.15968852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 2-(2-methoxyethoxy)-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)isonicotinamide

2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)Isonicotinamide: A Comprehensive Overview

2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide (CAS No. 2034620-93-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isonicotinamides, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. In this article, we will delve into the chemical structure, synthesis, biological activities, and potential applications of this compound.

The chemical structure of 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide is characterized by a central isonicotinamide core, a methoxyethoxy substituent, and a tetrazole moiety attached to a p-tolyl group. The presence of these functional groups imparts specific properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

Synthesis: The synthesis of 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide typically involves a multi-step process. One common approach is to start with the reaction of 4-methoxyethylpyridine with an appropriate amine to form the intermediate amide. This intermediate is then coupled with a tetrazole derivative in the presence of a coupling agent such as HATU or EDC·HCl. The final step involves the introduction of the p-tolyl group through a substitution reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for further research and development.

Biological Activities: Extensive studies have been conducted to evaluate the biological activities of 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide has also demonstrated significant anti-cancer activity. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells.

Clinical Potential: Given its promising preclinical results, there is growing interest in translating the therapeutic potential of 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide into clinical applications. Several Phase I and II clinical trials are currently underway to evaluate its safety and efficacy in treating various diseases. Early results from these trials have been encouraging, with no major adverse effects reported at therapeutic doses.

Mechanism of Action: The mechanism by which 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide exerts its biological effects is not yet fully understood. However, recent studies suggest that it may act through multiple pathways. For instance, its anti-inflammatory activity may be mediated by its ability to inhibit nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses. Similarly, its anti-cancer effects may be attributed to its ability to induce cell cycle arrest and promote apoptosis through the modulation of specific signaling pathways.

FUTURE DIRECTIONS: Despite the promising results obtained so far, further research is needed to fully elucidate the mechanisms underlying the biological activities of 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide strong>. Additionally, efforts are underway to optimize its pharmacokinetic properties and enhance its bioavailability for better therapeutic outcomes. Collaborative efforts between chemists, biologists, and clinicians will be crucial in advancing this compound from bench to bedside.

In conclusion, 2-(2-Methoxyethoxy)-N-((1-(p-Tolyl)-1H-Tetrazol-5-yl)methyl)isonicotinamide strong> (CAS No. 2034620-93-2) represents a promising lead compound with potential applications in treating inflammatory diseases and cancer. Its unique chemical structure and diverse biological activities make it an exciting area of research in medicinal chemistry. As more studies are conducted and clinical trials progress, we can look forward to gaining deeper insights into its therapeutic potential.